![molecular formula C19H22ClNO3S B6561960 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide CAS No. 1091006-52-8](/img/structure/B6561960.png)
1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide (CPM) is an organic compound that has been widely studied in the field of scientific research due to its various applications. CPM is a member of the sulfonamide family, which are derivatives of sulfonamides, and it is used in a wide range of applications such as in the synthesis of pharmaceuticals, in the production of fertilizers and in the manufacture of paints and dyes. CPM is also known to have a wide range of biochemical and physiological effects. The purpose of
Scientific Research Applications
1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide has a wide range of scientific research applications, including its use in the synthesis of pharmaceuticals, in the production of fertilizers, and in the manufacture of paints and dyes. This compound has also been used as a reagent in the synthesis of other compounds, such as pyridine and quinoline derivatives, and as a catalyst in the synthesis of polymers. Additionally, this compound has been used in the study of the structure and reactivity of organic molecules, and it has been used in the study of the mechanism of action of certain drugs.
Mechanism of Action
The exact mechanism of action of 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide is not fully understood, however it is thought to act as a proton donor and electron acceptor, which allows it to interact with other molecules and affect their reactivity. Additionally, this compound is known to form complexes with metal ions, which can affect the reactivity of the metal ion.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. In particular, this compound has been shown to inhibit the enzyme acetylcholinesterase, which plays an important role in the transmission of nerve impulses. Additionally, this compound has been shown to have an effect on the metabolism of glucose, and it has been shown to inhibit the growth of certain types of bacteria.
Advantages and Limitations for Lab Experiments
The use of 1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide in laboratory experiments has several advantages, including its low cost, its ease of synthesis, and its wide range of applications. Additionally, this compound is relatively stable, and it is non-toxic, making it safe to use in laboratory experiments. However, there are some limitations to using this compound in laboratory experiments, including its low solubility in water, its tendency to form complexes with metal ions, and its susceptibility to hydrolysis.
Future Directions
1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide has a wide range of potential future applications, including its use in the synthesis of new drugs and its use in the study of the structure and reactivity of organic molecules. Additionally, this compound could be used in the development of new catalysts for the synthesis of polymers, as well as in the development of new fertilizers and paints and dyes. Furthermore, this compound could be used in the study of the mechanism of action of drugs, and it could be used in the development of new treatments for diseases.
Synthesis Methods
1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide can be synthesized using a variety of methods, including the classical Vilsmeier-Haack reaction, the Hantzsch reaction, the Ullmann reaction, and the Knoevenagel condensation. The most common method is the Vilsmeier-Haack reaction, which involves the reaction of a primary amine with a halogenated aryl compound in the presence of a Lewis acid such as phosphorus pentachloride. This reaction produces an intermediate that can be further reacted with a sulfonamide to form this compound.
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-[(4-phenyloxan-4-yl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClNO3S/c20-18-8-6-16(7-9-18)14-25(22,23)21-15-19(10-12-24-13-11-19)17-4-2-1-3-5-17/h1-9,21H,10-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CUYPWQHBEJTVGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNS(=O)(=O)CC2=CC=C(C=C2)Cl)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClNO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.